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Compound of Interest

Compound Name: A-25794

Cat. No.: B1664723

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-25794, with the Chemical Abstracts Service (CAS) number 22198-93-2, is a chemical
compound identified as N-(1,1-Dimethyl-2-propynyl)-3,4,5-trimethoxycinnamamide. It is
historically cataloged as an antibiotic, though its primary recognition in the limited available
scientific literature stems from a preliminary investigation into its potential antidepressant
properties.[1][2][3][4] Despite this early interest, A-25794 has remained largely unstudied, and
a comprehensive understanding of its biological activity, mechanism of action, and therapeutic
potential is conspicuously absent from modern scientific databases. This guide serves to
consolidate the sparse information available on A-25794 and to highlight the significant gaps in
our knowledge.

Chemical and Physical Properties

While detailed experimental data on the physicochemical properties of A-25794 are not readily
available in the searched literature, its chemical structure provides some basic insights.

Table 1: Basic Information for A-25794
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Property Value

CAS Number 22198-93-2

] N-(1,1-Dimethyl-2-propynyl)-3,4,5-
Chemical Name ) ) )
trimethoxycinnamamide

Synonyms A 25794, A-25794, Abott 25794([1]
Molecular Formula C17H21NO4
Molecular Weight 303.35 g/mol

Biological Activity and Research Findings

The scientific record for A-25794 is exceptionally limited. The compound is consistently
referred to as an antibiotic with potential antidepressant properties.[2][3][4]

Antidepressant Properties

The sole piece of primary research identified is a pilot study published in 1971 by Flemenbaum
and Schiele, which investigated the antidepressant properties of A-25794.[1][2][3][4]
Unfortunately, the full text of this study is not widely available, and therefore, detailed
experimental protocols, quantitative data such as efficacy measures, and patient population
details cannot be provided. The study's existence is noted by several chemical suppliers, but
the specifics of its findings remain obscure.[1][2][3][4]

Antibiotic Properties

Although categorized as an antibiotic, no data regarding the antimicrobial spectrum,
mechanism of antibiotic action, or minimum inhibitory concentrations (MICs) for A-25794
against various bacterial strains have been found in the performed searches.

Core Structure: 3,4,5-Trimethoxycinnamamide

While research on A-25794 itself is scarce, its core chemical structure, 3,4,5-
trimethoxycinnamamide, is a scaffold that has been explored in medicinal chemistry for other
therapeutic applications, most notably in the development of anticancer agents. Derivatives of
3,4,5-trimethoxycinnamic acid have been synthesized and investigated for their biological
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activities. This suggests that the broader chemical class to which A-25794 belongs is of interest
to researchers, even if A-25794 specifically has not been a focus of recent study.

Gaps in Knowledge and Future Directions

The current body of scientific literature is insufficient to provide a detailed technical guide on A-
25794. The core requirements for such a guide, including quantitative data, experimental
protocols, and an understanding of its mechanism of action, are absent.

To advance the understanding of A-25794, the following areas of research would need to be
addressed:

e Re-synthesis and Characterization: Modern analytical techniques should be used to confirm
the structure and purity of newly synthesized A-25794 and to fully characterize its
physicochemical properties.

« In Vitro Antibiotic Profiling: The antimicrobial spectrum of A-25794 should be determined
against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

e Mechanism of Action Studies:

o Antibiotic: Investigations into how A-25794 exerts its antibiotic effects are needed. This
could involve studies on cell wall synthesis, protein synthesis, DNA replication, or other
essential bacterial processes.

o Antidepressant: The biological targets for its potential antidepressant effects are unknown.
Studies could explore its interaction with monoamine transporters (for serotonin,
norepinephrine, and dopamine), receptors, or enzymes like monoamine oxidase.

 In Vitro and In Vivo Efficacy Studies: Modern preclinical models would be required to
evaluate the efficacy and safety of A-25794 for both its antibiotic and antidepressant
activities.

e Pharmacokinetic and Pharmacodynamic Profiling: A comprehensive ADME (absorption,
distribution, metabolism, and excretion) profile would be necessary to understand its
behavior in a biological system.
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Conclusion

A-25794 (CAS 22198-93-2) is a compound with a historical footnote as a potential
antidepressant and an antibiotic. However, due to a profound lack of follow-up research since
the early 1970s, it remains an enigmatic molecule. For researchers, scientists, and drug
development professionals, A-25794 represents a largely unexplored chemical entity. The
information required to fulfill a detailed technical guide with quantitative data, experimental
protocols, and signaling pathway visualizations is not available in the public domain. Any future
work on this compound would require starting from basic in vitro characterization and
proceeding through a systematic preclinical evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1664723?utm_src=pdf-body
https://www.benchchem.com/product/b1664723?utm_src=pdf-body
https://www.benchchem.com/product/b1664723?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/15373
https://www.medchemexpress.com/a-25794.html
https://www.medchemexpress.com/mce_publications/4395300.html
https://www.targetmol.com/attachment/DataSheet/8F3DD2C5-642B-4F20-972B-055C7004ECE4/T26409
https://www.benchchem.com/product/b1664723#a-25794-cas-22198-93-2-basic-research
https://www.benchchem.com/product/b1664723#a-25794-cas-22198-93-2-basic-research
https://www.benchchem.com/product/b1664723#a-25794-cas-22198-93-2-basic-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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